(2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-7-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C20H20O8S/c1-11-14(28-29(5,22)23)7-6-13-18(21)15(27-19(11)13)8-12-9-16(24-2)20(26-4)17(10-12)25-3/h6-10H,1-5H3/b15-8-
• InChI Key: ISVQTYDKLJLPQJ-NVNXTCNLSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC(=C(C(=C3)OC)OC)OC)C2=O)OS(=O)(=O)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C(=C3)OC)OC)OC)/C2=O)OS(=O)(=O)C
• Molecular Formula: C20H20O8S
• Molecular Weight: 420.4 g/mol
• CAS No.: 859133-05-4

Description

(2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C20H20O8S and its molecular weight is 420.4g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is Caspase-3 , an enzyme that plays a crucial role in programmed cell death . The compound is believed to act as an anti-apoptotic Caspase-3 inhibitor .

Mode of Action

The compound interacts with its target, Caspase-3, by inhibiting its activity. This inhibition prevents the enzyme from carrying out its role in apoptosis, thereby reducing cell death .

Biochemical Pathways

The compound affects the apoptosis pathway . By inhibiting Caspase-3, it disrupts the normal progression of apoptosis, leading to a decrease in cell death . This can have downstream effects on various biological processes, including tissue damage repair and inflammation response .

Result of Action

The inhibition of Caspase-3 by this compound leads to a decrease in apoptosis, which can result in the reduction of tissue damage, particularly in conditions such as renal ischemia/reperfusion . This suggests that the compound could have potential therapeutic applications in conditions characterized by excessive cell death .

Biochemical Analysis

Biochemical Properties

It is known that the compound contains a benzofuran moiety, which is often associated with significant biological activity

Cellular Effects

It is hypothesized that the compound may influence cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is speculated that it may exert its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression